Methyl 2-[(2,3-dihydro-1-benzofuran-6-ylacetyl)amino]-5-(propan-2-yl)-1,3-thiazole-4-carboxylate

Specification

• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: methyl 2-[[2-(2,3-dihydro-1-benzofuran-6-yl)acetyl]amino]-5-propan-2-yl-1,3-thiazole-4-carboxylate
• Standard InChI: InChI=1S/C18H20N2O4S/c1-10(2)16-15(17(22)23-3)20-18(25-16)19-14(21)9-11-4-5-12-6-7-24-13(12)8-11/h4-5,8,10H,6-7,9H2,1-3H3,(H,19,20,21)
• Standard InChI Key: VZWBZCQGHTWTEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=C(S1)NC(=O)CC2=CC3=C(CCO3)C=C2)C(=O)OC

Introduction

Methyl 2-[(2,3-dihydro-1-benzofuran-6-ylacetyl)amino]-5-(propan-2-yl)-1,3-thiazole-4-carboxylate is a complex organic compound featuring a thiazole ring and a benzofuran moiety. This compound is notable for its potential biological activities, making it a subject of interest in medicinal chemistry. The molecular formula of this compound is C18H20N2O4S, and its molecular weight is approximately 360.4 g/mol.

Structural Features

The compound's structure includes a five-membered thiazole ring, which contains sulfur and nitrogen atoms, and a benzofuran structure, a fused bicyclic compound made up of a benzene ring and a furan ring. The presence of these heterocyclic rings contributes to its chemical reactivity and pharmacological properties.

Synthesis

The synthesis of Methyl 2-[(2,3-dihydro-1-benzofuran-6-ylacetyl)amino]-5-(propan-2-yl)-1,3-thiazole-4-carboxylate typically involves the reaction of thiazole derivatives with benzofuran-based acylating agents. This process often requires solvents such as dimethylformamide or tetrahydrofuran, along with catalysts like triethylamine or sodium hydroxide. The reaction conditions, including temperature and time, are optimized to achieve maximum yield and purity of the final product.

Analytical Techniques

The structural integrity of this compound can be confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These methods provide insights into its functional groups and molecular arrangement, which are crucial for understanding its potential biological activities.